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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzonitrile

Cat. No.: B1266679 Get Quote

An In-depth Technical Guide to 3-Amino-4-chlorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical information on 3-Amino-4-chlorobenzonitrile, a chemical

intermediate relevant in various research and development applications.

Core Compound Properties
Molecular Formula: C₇H₅ClN₂[1]

Molecular Weight: 152.58 g/mol [1][2]

Physicochemical and Identification Data
A summary of key quantitative and identifying information for 3-Amino-4-chlorobenzonitrile is

presented below.
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Property Value Source

Molecular Weight 152.58 [1][3]

Molecular Formula C₇H₅ClN₂ [1]

CAS Number 53312-79-1 [1][3][4]

Melting Point 87-91 °C [3][5]

Boiling Point (Predicted) 292.0±20.0 °C [5]

Density (Predicted) 1.33±0.1 g/cm³ [5]

Purity 96% - 98% [1][3]

Form Solid, powder to crystal [3][5]

Color
Light yellow to Yellow to

Orange
[5]

Experimental Protocols
Synthesis of 3-Amino-4-chlorobenzonitrile

While a specific protocol for the synthesis of 3-Amino-4-chlorobenzonitrile is referenced in

Tetrahedron Letters, 36, p. 9305, 1995[5], a general representative synthesis for a related

benzonitrile derivative, 4-chloro-3-nitrobenzonitrile, involves the nitration of a p-

chlorobenzonitrile precursor[6]. A generalized workflow for such a synthesis is described below.

General Workflow for the Synthesis of a Substituted Benzonitrile

Reaction Setup: A solution of the starting benzonitrile is prepared in a suitable solvent (e.g.,

concentrated sulfuric acid) in a reaction vessel equipped with a stirrer and cooling system

(e.g., an ice bath).

Addition of Reagents: The nitrating agent (e.g., fuming nitric acid) is added dropwise to the

cooled and stirred solution, maintaining a low temperature (e.g., below 0°C) to control the

reaction rate and prevent side reactions.
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Reaction Monitoring: The reaction mixture is stirred at a controlled temperature for a

specified period (e.g., 30 minutes to several hours) to ensure the completion of the reaction.

The progress can be monitored by techniques such as Thin Layer Chromatography (TLC).

Quenching and Precipitation: The reaction mixture is slowly poured into ice water to quench

the reaction and precipitate the solid product.

Isolation and Purification: The precipitate is collected by filtration and washed with a

neutralizing solution (e.g., 5% sodium bicarbonate) and then with water until the filtrate is

neutral.

Drying and Recrystallization: The crude product is dried and can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

Logical Relationships of Compound Identifiers
The following diagram illustrates the relationship between the compound's name and its key

identifiers.

3-Amino-4-chlorobenzonitrile

C7H5ClN2

has formula

152.58 g/mol

has molecular weight

CAS: 53312-79-1

is identified by
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Caption: Relationship between the chemical name and its key identifiers.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the synthesis and purification of a

benzonitrile derivative.
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Caption: General workflow for the synthesis of a benzonitrile derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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